N-[2-(5-Chlorothiophen-2-YL)-2-hydroxyethyl]-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-hydroxyethyl]-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C12H10ClFN2O2S/c13-10-2-1-9(19-10)8(17)6-16-12(18)7-3-4-15-11(14)5-7/h1-5,8,17H,6H2,(H,16,18)
• InChI Key: KRNRVUJKWBKYFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)NCC(C2=CC=C(S2)Cl)O)F
• Molecular Formula: C12H10ClFN2O2S
• Molecular Weight: 300.74 g/mol

Description

N-[2-(5-Chlorothiophen-2-YL)-2-hydroxyethyl]-2-fluoropyridine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'compound A' and belongs to the class of pyridine carboxamides.

Scientific Research Applications

Discovery of Met Kinase Inhibitors

Research into substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides identified potent and selective Met kinase inhibitors. These compounds, through careful substitution at specific positions, demonstrated improved enzyme potency, aqueous solubility, and kinase selectivity, with one analog showing complete tumor stasis in a gastric carcinoma model (Schroeder et al., 2009).

PET Tracers for Serotonin Receptors

Another study focused on N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs for WAY100635, aimed at improving in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders. These compounds showed high brain uptake, slow brain clearance, and stability, making them promising PET radioligands (García et al., 2014).

Synthesis and Antipathogenic Activity of Thiourea Derivatives

A study on the synthesis, characterization, and testing of acylthioureas for their interaction with bacterial cells highlighted the significant anti-pathogenic activity of these compounds, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. This research suggests the potential of these derivatives as novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Synthesis of Fluorophore Derivatives

Research into N-Ethoxycarbonylpyrene- and perylene thioamides explored their use as building blocks in the synthesis of fluorescent dyes. These compounds, displaying a wide range of fluorescence, were studied for their potential in various applications, including as sensors and in bioimaging, due to their high emission efficiency and solvatochromism (Witalewska et al., 2019).

Labeling and Evaluation of Radioligands

The labeling and evaluation of novel quinoline-2-carboxamide derivatives as potential radioligands for peripheral benzodiazepine receptors were studied, with the aim of using them for PET imaging of neuropsychiatric diseases. These studies demonstrate the potential of these compounds in noninvasive assessments of peripheral benzodiazepine type receptors (Matarrese et al., 2001).